Cas no 4023-80-7 (1-(4-Methoxyphenyl)butane-1,3-dione)

• Product Name: 1-(4-Methoxyphenyl)butane-1,3-dione
• CAS No: 4023-80-7
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• MDL: MFCD00463138
• CID: 331617
• PubChem ID: 77640
• Update Time: 2025-04-19

1-(4-Methoxyphenyl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxyphenyl)butane-1,3-dione
• 1,3-Butanedione,1-(4-methoxyphenyl)-
• 4-Methoxybenzoyl acetone
• 1-(4-methoxylphenyl)butane-1,3-dione
• 1-(4-methoxyphenyl)-1,3-butanedione
• 1-(4-Methoxy-phenyl)-butan-1,3-dion
• 1-(4-methoxy-phenyl)-butane-1,3-dione
• 1-p-methoxyphenylbutane-1,3-dione
• 4-(4-methoxyphenyl)-2,4-butanedione
• Z359504404
• LS-04409
• SR-01000486031-1
• AB90945
• NSC 60871
• 1-(4-Methoxyphenyl)-1,3-butanedione #
• 4023-80-7
• 1,3-Butanedione, 1-(4-methoxyphenyl)-
• 4-Methoxybenzoylacetone
• A914124
• EINECS 223-689-1
• NSC-60871
• DTXSID80193222
• NS00030747
• SCHEMBL1374066
• NSC60871
• EU-0044027
• EN300-43840
• F78957
• BWF78Q4EMV
• AKOS000266264
• SR-01000486031
• CS-0433975
• FT-0692525
• MFCD00463138
• 1-(4-methoxyphenyl)-butane-1,3-dione
• STK996888
• ALBB-014031

• MDL： MFCD00463138
• Inchi： 1S/C11H12O3/c1-8(12)7-11(13)9-3-5-10(14-2)6-4-9/h3-6H,7H2,1-2H3
• InChI Key： PVCFQGTUBKQIMH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(CC(C)=O)=O

Computed Properties

• Exact Mass: 192.07900
• Monoisotopic Mass: 192.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 328.2°C at 760 mmHg
• Flash Point: 145.3±21.0 °C
• Refractive Index: 1.508
• PSA: 43.37000
• LogP: 1.85700
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(4-Methoxyphenyl)butane-1,3-dione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones